ABSTRACTHerein, succinic acid functionalized Fe3O4@AMPA nanocomposite was synthesized as an effective adsorbent and used for the efficient removal of Cd(II) ions from aqueous media. Zeta potential, BET, TEM, TGA, and FTIR spectra were applied to characterize the Fe3O4@AMPA@SA nanocomposite. According to the BET analysis, the surface area of Fe3O4@AMPA@SA was found to be 43 m2/g. The influence of pH value, initial Cd(II) concentration, adsorbent dosage, temperature, and contact time on the adsorption process was achieved via the batch experiment method. The result showed that the optimal parameters were 6, 250 mg/L, 0.03 g/50 mL, 150 min, and 25°C, respectively. The experimental data fitted well to the Langmuir isotherm and the pseudo-first-order models. The maximum monolayer adsorption capacity of Cd(II) ions was 265 mg g−1. The adsorption mechanism of Cd(II) on magnetic nanocomposite is physical adsorption. The Fe3O4@AMPA@SA nanocomposite shows excellent reusability with a removal efficiency of 81.4% after three cycles.

ABSTRACTWe collected tailings samples to assess and analyze the concentrations of heavy metals, pollution levels, and the risks posed by heavy metals in the tailings of the Zuoxiguo antimony mine to ecological and human health. The samples were selected by employing the serpentine sampling method, which were treated heavy-metal digestion method. Cu, Cr, Cd, and Pb were determined via inductively coupled plasma mass spectrometry, As and Sb were identified through atomic fluorescence, the average concentration of heavy metals in the tailings is: Sb (5902.77 mg/kg)>As (412.53 mg/kg)>Zn (155.42 mg/kg)>Cr (143.32 mg/kg)>Cu (92.68 mg/kg)>Pb (48.49 mg/kg)>Cd (3.29 mg/kg). The average Nemerow pollution index (NPI) was 553.06, indicating a high level of pollution. The average integrated ecological risk index (RI) result was 5395.94, indicating a serious threat to the study area’s ecology. The Non-carcinogenic health-risk index (HQ) suggested that all heavy metals posed a higher risk to children than to adults under different modes of exposure, with oral intake of Sb and As posing a non-carcinogenic risk to both adults and children, For adults, HQing value of Sb and As are 22.07 and 2.13, respectively; for child, HQing value of Sb and As are 178 and 16.29, which are exceeding limitation of 1. Dermal exposure posing a non-carcinogenic risk to child, for child, HQderm value of Sb and As are 14.96 and 3.32, which are also exceeding limitation of 1. The findings suggest that Sb and As pose serious threats to both the ecological environment and human health and that the local government should focus on Sb and As management for regions.

ABSTRACTThe application of magnetic biochar (MBC) has attracted significant attention due to its recyclability and adsorption capacity for Hg from aqueous solutions. However, its applicability is still inadequate, relying on poor selectivity. Some chemical substances could improve the sorption capacity of MBC. This review offers an advanced technological route to modify-MBC composition with significant adsorption volume toward Hg. Non-polluting humic acid-sodium salts (Ha-Na) were proposed to optimize Fe3O4-modified biochar (FBC), while the pyrolyzed substrate for the initial biochar (BC) production originated from any agricultural biomass material. The non-polluting Ha-Na can improve the FBC-specific surface area, the number and structure of pores, moderate the pH and adsorb Hg(II) from aqueous solutions. Further, the interaction of three simple projected equation mechanisms is proposed for BC, FBC, and Ha-Na. BC modified with the support of Fe3O4 and optimized by Ha-Na can be applied to improve Hg(II) adsorption, while insights and future investigations are suggested.

ABSTRACTIn this study, micro Coix lacryma-jobi L. vertical flow constructed wetlands with 0, 10 and 30 mg/L Cr6+ (in the form of K2Cr7O2) in the water sources were constructed to study the purification efficiency of chromium-contaminated wastewater, bacterial community diversity, chromium chemical speciation distribution and other indicators. The results showed that the constructed wetlands had high purification efficiency for chromium-contaminated wastewater. The removal rate of Cr6+ reached 99.61% and 95.45% in 10 and 30 mg/L Cr6+ treatment. The bacterial diversity index was unaffected by Cr6+ treatment; however, the bacterial richness index declined dramatically as Cr6+ treatment concentration increased. The bacterial community structure was influenced by the substrates pH, moisture content, organic matter and total chromium content. The abundance of Burkholderiaceae (uncultured) and Saccharimonadales (uncultured) were positively correlated with non-residual chromium content. The results contributed to understand the effect of chromium on bacterial community structure by considering the chromium chemical speciation.

ABSTRACTRapid and accurate estimation of soil petroleum hydrocarbon content is crucial for analyzing the degree of soil pollution and evaluating pollution status. Surface soil samples and hyperspectral measurements in the reservoir area in Lenghu Town, Qinghai Province, China, were viewed as research objects, and the correlation between different spectral forms of original data and petroleum hydrocarbon content in soil was analyzed. To improve the estimation accuracy, we proposed a solution that introduces least absolute shrinkage and selection operator (LASSO) combined with extremely randomized trees (ERT) and gradient boosting decision tree (GBDT) ensemble learning for constructing hyperspectral estimation model. The results show: LASSO algorithm can not only solve the spectral multicollinearity problem effectively but also reduce the number and calculation complexity of soil hyperspectral variables to a great extent. Compared with traditional machine learning, ERT and GBDT perform superior. In particular, the estimation accuracy of the LASSO-GBDT model is the highest.

ABSTRACTUrban and ex-urban residents have been increasingly utilizing community gardens to supplement their diets, foster relationships with neighbors and learn new skills. Soils in urban-region community gardens, however, can be detrimental to human health if contaminated with metals. In this study, the soils of 20 Philadelphia-region community gardens (and produce from 6 gardens) were analyzed for heavy metal content (As, Cd, Cr, Co, Cu, Ni, Pb) to assess bioavailability, determine relationships with environmental and demographic variables and compare with published safe limits. About 58% of soil samples and 86% of produce samples were above their respective safe lead level. Metal concentrations in garden produce differed between produce types, with the highest concentrations of As, Cr, Co and Cu found in root and leafy vegetables and the lowest concentrations found in fruiting vegetables. Philadelphia-region community gardeners are exposed to unsafe levels of metals both from the soil and from consumed produce.

ABSTRACTNanoparticles coated with electrospun fibers cannot fully exert their inherent properties. Therefore, it is critical to develop a method to enhance the intrinsic performances of the composite fibers. In this work, UiO-66/PAN composite nanofiber membranes with good physicochemical properties were prepared by electrospinning, and a swelling method was developed to improve its performances. The adsorption performance for arsenate was improved by 19.9% or 49% after swelling by nitrobenzene or pyridine solvent, respectively. The swelling process did not change the morphologies and structures of the fibers. The pyridine solvent as the swelling agent improved the adsorption performance of the nanofiber membrane by about 45% in 1 hour. There was no detectable leached Zr in the remaining solution, indicating that the composite membrane was stable during the course. This work provides a new strategy for functional promotion of electrospun nanofiber membrane and will be helpful for environmentally friendly applications of nanocomposites in water remediation.

ABSTRACTPore-scale modeling plays an indispensable role in unveiling the migration mechanism of oil pollutants into the water-saturated soil. Navier Stokes equations and conservation of mass, coupled with the phase field method, are employed to investigate the effect of soil wettability on oil pollutants migration into the soil porous media. The results show that the oil-water interface in the migration process does not advance evenly in three wetting states. When the model system is in oil-wetting state, oil pollutants obviously migrate at a higher speed. Through monitoring the evolution of oil front location and analyzing the velocity distribution vertical to the flow direction at the central axis of the model, the channel corresponding to the peak velocity is the dominant flow channel for the oil pollutants. This study will have the potential ability in obtaining the pore-scale migration regulation of oil pollutions as well as more accurately predicting the pollution range.

ABSTRACTThe physicochemical properties and heavy metals adsorption capacities of biochars derived from cattle manure (CM) and cherry wood (CW) were systematically investigated and compared. The results showed that the yields, pH and the ash content of cattle manure biochars (CMB) were higher due to high levels of mineral constituents in CM. CMB6 and CWB6 showed higher aromaticity and polarity, whereas CMB4 and CWB4 carried higher oxygen-containing functional groups. CMB6 exhibited the maximum adsorption capacities for Pb2+ (40.8 mg·g−1), Cd2+ (24.2 mg·g−1), and Ni2+ (25.1 mg·g−1), with relatively higher adsorption capacities for Pb2+ . The adsorption isotherms fitted Langmuir model, indicating that the heavy metal adsorptionoccurred via a combination of physical and chemical adsorption mechanisms. The quantitative analysis showed that the interaction with minerals was the dominant mechanism, especially accounting for about 70% in CMB6. This study provides important information for comprehensive recycling utilization of biomass for sustainable development.

ABSTRACTThe effects of rhamnolipid chelating La (III) or Nd (III) on m-dichlorobenzene removal and biofilm growth were investigated. The rhamnolipid chelating La (III) or Nd (III) significantly increased the average m-dichlorobenzene elimination capacity by 24% and 29%, respectively, on day 70–130, and the average wet weights of biomass ranged from 11 kg/m3 to 15 kg/m3 in BTFs on day 100–180 at an inlet load of at 47–98 gm3/h and an EBRT of 60s-90s. Microbial community functional genes about biofilm growth and m-dichlorobenzene removal were also increased. In addition, the rhamnolipid chelating La (III) or Nd (III) can improve the membrane permeability, extracellular polymeric substance (EPS) production, catechol 2,3 dioxygenase (C23O) enzyme, and chlorobenzene dioxygenase activity. These results demonstrate that rhamnolipid chelating La (III) or Nd (III) have the potential to improve the performance of BTFs treating hydrophobic and highly toxic VOCs.